5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C12H11BrClN3OS2/c1-2-5-19-12-17-16-11(20-12)15-10(18)8-6-7(13)3-4-9(8)14/h3-4,6H,2,5H2,1H3,(H,15,16,18)
• InChI Key: PLKWIGFTASHNTD-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(S1)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C12H11BrClN3OS2
• Molecular Weight: 392.7 g/mol

Description

The compound “5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group attached to a 1,3,4-thiadiazole ring, which is known to exhibit a wide variety of biological activities. The molecule also contains bromine and chlorine substituents, which could potentially enhance its reactivity.

Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,3,4-thiadiazole moiety, akin to 5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide, have been extensively studied for their biological activities. For instance, novel Schiff’s bases incorporating thiadiazole and benzamide groups have shown promising anticancer activity against several human cancer cell lines, including melanoma and leukemia. These studies emphasize the potential of such compounds in developing new anticancer drugs (Tiwari et al., 2017).

Antimicrobial Applications

The exploration of 1,3,4-thiadiazole derivatives for antimicrobial and antifungal activities has yielded positive results, demonstrating these compounds' potential as new antimicrobial agents. Research has shown that certain derivatives exhibit significant sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This suggests their applicability in addressing various infectious diseases (Sych et al., 2019).

Photodynamic Therapy for Cancer Treatment

The synthesis of zinc phthalocyanine derivatives substituted with thiadiazole-based groups has indicated these compounds' utility in photodynamic therapy (PDT) for cancer. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable as Type II photosensitizers, offering a promising approach to cancer treatment through PDT (Pişkin et al., 2020).

Insecticidal Activity

Research into novel heterocyclic compounds, including those related to 5-bromo-2-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide, has extended to the development of insecticides. Compounds synthesized for this purpose have shown significant activity against pests such as the cotton leaf worm, indicating their potential in agricultural applications (Mohamed et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds containing a 1,3,4-thiadiazole ring have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular activities.